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molecular formula C11H12O2 B030793 5-Methoxy-2-tetralone CAS No. 32940-15-1

5-Methoxy-2-tetralone

Cat. No. B030793
CAS RN: 32940-15-1
M. Wt: 176.21 g/mol
InChI Key: MDAIAXRTLTVEOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08097641B2

Procedure details

To a solution of 5-methoxy-2-tetralone (30 g, 170.24 mmol) dissolved in CH2Cl2 (250 mL) were added benzylamine (23 mL, 212.80 mmol) and AcOH (0.97 mL, 17.02 mmol), and the mixture was stirred for 4 h at room temperature. It was then cooled to 0° C. and NaB(OAc)3H (0.38 eq, 13.71 g, 64.69 mmol) was added over a period of 20 min. After 1 h stirring at 0° C., NaB(OAc)3H (1.07 eq, 38.61 g, 182.16 mmol) was added over a period of 30 min. It was added CH2Cl2 (100 mL), the reaction mixture warmed to room temperature and stirred for 15 h. The mixture was cooled again to 0° C., and H2O (200 mL) was added slowly. The pH of the solution was adjusted to 8.0 by adding NaHCO3 saturated aqueous solution (300 mL), and the mixture was stirred at 0° C. for 15 min. The layers were separated, and the aqueous phase was extracted with CH2Cl2 (2×150 mL). All organic phases were combined, dried over anhydrous Na2SO4 and concentrated in vacuo. The residue (58.7 g) was purified by flash chromatography on silica gel (40:60:1-100:0:1 AcOEt/Hexane/Et3N), followed by trituration with hexane, affording 33.87 g of the title compound (Rf=0.5 (10% MeOH/CH2Cl2), yellow solid, 74% yield).
Name
H2O
Quantity
200 mL
Type
solvent
Reaction Step One
Name
5-methoxy-2-tetralone
Quantity
30 g
Type
reactant
Reaction Step Two
Name
CH2Cl2
Quantity
250 mL
Type
solvent
Reaction Step Two
Name
benzylamine
Quantity
23 mL
Type
reactant
Reaction Step Three
Name
AcOH
Quantity
0.97 mL
Type
reactant
Reaction Step Three
Name
NaB(OAc)3H
Quantity
13.71 g
Type
reactant
Reaction Step Four
Name
NaB(OAc)3H
Quantity
38.61 g
Type
reactant
Reaction Step Five
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
aqueous solution
Quantity
300 mL
Type
reactant
Reaction Step Six
Name
CH2Cl2
Quantity
100 mL
Type
solvent
Reaction Step Seven
Name
title compound
Yield
74%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:12]=[CH:11][CH:10]=[C:9]2[C:4]=1[CH2:5][CH2:6][C:7](=O)[CH2:8]2.[CH2:14]([NH2:21])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.CC(O)=O.[BH-](OC(C)=O)(OC(C)=O)OC(C)=O.[Na+].C([O-])(O)=O.[Na+]>C(Cl)Cl.O>[CH2:14]([NH:21][CH:7]1[CH2:6][CH2:5][C:4]2[C:9](=[CH:10][CH:11]=[CH:12][C:3]=2[O:2][CH3:1])[CH2:8]1)[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1 |f:3.4,5.6|

Inputs

Step One
Name
H2O
Quantity
200 mL
Type
solvent
Smiles
O
Step Two
Name
5-methoxy-2-tetralone
Quantity
30 g
Type
reactant
Smiles
COC1=C2CCC(CC2=CC=C1)=O
Name
CH2Cl2
Quantity
250 mL
Type
solvent
Smiles
C(Cl)Cl
Step Three
Name
benzylamine
Quantity
23 mL
Type
reactant
Smiles
C(C1=CC=CC=C1)N
Name
AcOH
Quantity
0.97 mL
Type
reactant
Smiles
CC(=O)O
Step Four
Name
NaB(OAc)3H
Quantity
13.71 g
Type
reactant
Smiles
[BH-](OC(=O)C)(OC(=O)C)OC(=O)C.[Na+]
Step Five
Name
NaB(OAc)3H
Quantity
38.61 g
Type
reactant
Smiles
[BH-](OC(=O)C)(OC(=O)C)OC(=O)C.[Na+]
Step Six
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
[Compound]
Name
aqueous solution
Quantity
300 mL
Type
reactant
Smiles
Step Seven
Name
CH2Cl2
Quantity
100 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred for 4 h at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
It was then cooled to 0° C.
STIRRING
Type
STIRRING
Details
After 1 h stirring at 0° C.
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture warmed to room temperature
STIRRING
Type
STIRRING
Details
stirred for 15 h
Duration
15 h
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was cooled again to 0° C.
STIRRING
Type
STIRRING
Details
the mixture was stirred at 0° C. for 15 min
Duration
15 min
CUSTOM
Type
CUSTOM
Details
The layers were separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase was extracted with CH2Cl2 (2×150 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue (58.7 g) was purified by flash chromatography on silica gel (40:60:1-100:0:1 AcOEt/Hexane/Et3N)

Outcomes

Product
Details
Reaction Time
 4 h
Name
title compound
Type
product
Smiles
C(C1=CC=CC=C1)NC1CC2=CC=CC(=C2CC1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 33.87 g
YIELD: PERCENTYIELD 74%
YIELD: CALCULATEDPERCENTYIELD 74.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.